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An In-depth Technical Guide to Basic Nickel Carbonate and Nickel Carbonate Hydroxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparison of basic nickel carbonate and

nickel carbonate hydroxide, focusing on their chemical properties, synthesis, characterization,

and applications relevant to research and development. The terms are often used

interchangeably, as "basic nickel carbonate" is a general classification for various nickel

carbonate hydroxide hydrates. This document aims to clarify the nomenclature and provide

detailed technical data for specific compounds.

Nomenclature and Chemical Identity
The term "basic nickel carbonate" refers to a complex of nickel carbonate (NiCO₃), nickel

hydroxide (Ni(OH)₂), and water of hydration (H₂O).[1][2] It is not a single, pure compound but a

composite material whose exact stoichiometry can vary depending on the preparation method.

[1] The general formula is often written as xNiCO₃·yNi(OH)₂·zH₂O.[1]

"Nickel carbonate hydroxide" is a more specific chemical name for these compounds,

identifying the core components. Several distinct stoichiometries are reported in the literature,

often referred to under the general umbrella of basic nickel carbonate.
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Physicochemical Properties
The properties of basic nickel carbonate vary with its specific composition. The following tables

summarize key data for different reported forms.

Table 1: Chemical Identity and Formulas

Compound Name
Common
Formula(s)

CAS Number
Molecular Weight (
g/mol )

Nickel(II) Carbonate

(anhydrous)
NiCO₃ 3333-67-3 118.70

Basic Nickel

Carbonate / Nickel

Carbonate Hydroxide

NiCO₃·2Ni(OH)₂·4H₂O 39430-27-8 376.23

Basic Nickel

Carbonate / Nickel

Carbonate Hydroxide

2NiCO₃·3Ni(OH)₂·4H₂

O
12244-51-8 587.59

Nickel Carbonate

Hydroxide
Ni₂(CO₃)(OH)₂ 65405-96-1 215.44

Nickel Carbonate

Hydroxide
Ni₃(CO₃)(OH)₄ 12607-70-4 304.12

Sources:[3][4][5][6][7][8]

Table 2: Physical and Chemical Properties
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Property
Basic Nickel
Carbonate
(General)

Nickel Carbonate
(NiCO₃)

Notes

Appearance
Light green powder or

crystalline solid.[5][9]

Light green

rhombohedral

crystals.[10]

The natural mineral

form, zaratite, is

emerald green.[4][9]

Solubility in Water Insoluble.[5][9][11]

Practically insoluble

(0.0093 g/100 mL at

25°C).[10][12]

Solubility in Other

Solvents

Soluble in dilute acids

and ammonia.[9][10]
Soluble in acids.[10]

Dissolves with

effervescence in

acids.[9]

Density
~2.6 g/cm³ (Zaratite).

[10]
4.39 g/cm³.[12]

Thermal

Decomposition

Decomposes upon

heating to yield

nickel(II) oxide (NiO),

water, and CO₂.[8][12]

[13]

Decomposes above

300°C to NiO and

CO₂.[12][14]

The oxide obtained

from basic carbonate

is often preferred for

catalysis.[12]

Experimental Protocols
Synthesis of Basic Nickel Carbonate (Precipitation
Method)
This protocol describes a common method for synthesizing basic nickel carbonate by

precipitation from a soluble nickel salt. The pH during the reaction is a critical parameter that

influences the ratio of carbonate to hydroxide in the final product.[1]

Materials:

Nickel Sulfate Hexahydrate (NiSO₄·6H₂O) or Nickel Nitrate Hexahydrate (Ni(NO₃)₂·6H₂O)

Sodium Carbonate (Na₂CO₃)
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Sodium Hydroxide (NaOH) (optional, for pH adjustment)

Deionized Water

Procedure:

Solution Preparation:

Prepare an aqueous solution of the nickel salt (e.g., 60-100 g/L of nickel).[15]

Prepare a separate aqueous solution of mixed alkali, containing sodium carbonate (e.g.,

50-70 g/L) and, if needed, sodium hydroxide (e.g., 15-20 g/L).[15]

Precipitation:

Add the alkali solution to the nickel salt solution with vigorous stirring. The reaction should

be performed at room temperature.[15] A method of parallel addition to a reaction vessel

can also be used.[15]

Continuously monitor and control the pH of the mixture. A final pH between 8.5 and 8.9 is

often targeted to ensure complete precipitation of nickel.[15]

Aging:

After the addition is complete, continue stirring the resulting slurry for a period (e.g., 1-2

hours) to allow the precipitate to age and stabilize.[15]

Washing and Filtration:

Filter the precipitate using a suitable filter (e.g., horizontal belt filter or Buchner funnel).

Wash the filter cake repeatedly with deionized water to remove soluble impurities,

particularly sodium and sulfate/nitrate ions.[1]

Drying:

Dry the washed product in an oven at a moderate temperature (e.g., 100-120°C) until a

constant weight is achieved.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://eureka.patsnap.com/patent-CN105384199A
https://eureka.patsnap.com/patent-CN105384199A
https://eureka.patsnap.com/patent-CN105384199A
https://eureka.patsnap.com/patent-CN105384199A
https://eureka.patsnap.com/patent-CN105384199A
https://eureka.patsnap.com/patent-CN105384199A
https://patents.google.com/patent/US9422167B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12756632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Synthesis of Nickel Carbonate Hydroxide (Hydrothermal
Method)
This method can produce hierarchical and nanostructured materials.

Materials:

Nickel Nitrate Hexahydrate (Ni(NO₃)₂·6H₂O)

Ammonium Bicarbonate (NH₄HCO₃)

Citric Acid

Deionized Water

Procedure:

Solution Preparation:

Dissolve nickel nitrate (e.g., 2.5 mmol) in deionized water (e.g., 200 mL).[16]

In a separate beaker, dissolve ammonium bicarbonate (e.g., 5 mmol) in deionized water

(e.g., 50 mL).[16]

Mixing and pH Adjustment:

Mix the two solutions and stir for 10 minutes.[16]

Add citric acid solution to adjust the pH to approximately 6.5.[16]

Hydrothermal Treatment:

Transfer the final solution to a Teflon-lined stainless-steel autoclave.

Heat the autoclave at 120°C overnight.[16]
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Product Recovery:

After cooling, filter the product, wash it with deionized water, and dry it.

Characterization Protocols
A comprehensive characterization is essential to determine the structure, composition, and

purity of the synthesized material.

Table 3: Key Characterization Techniques

Technique Principle and Application

X-ray Diffraction (XRD)

Used to identify the crystalline phase and

structure. The diffraction pattern for Ni₂(CO₃)

(OH)₂·4H₂O is well-documented (JCPDS No.

00-038-0714). Broad peaks indicate a

nanostructured morphology.[16][17]

Fourier-Transform Infrared Spectroscopy (FTIR)

Identifies chemical bonds and functional groups.

Key vibrational bands for carbonate (CO₃²⁻) and

hydroxyl (OH⁻) groups confirm the compound's

identity.[16][18]

Thermogravimetric Analysis (TGA)

Measures changes in mass as a function of

temperature. It is used to study thermal stability

and decomposition pathways, quantifying the

loss of water and carbon dioxide.[13]

Scanning/Transmission Electron Microscopy

(SEM/TEM)

Provides high-resolution images of the

material's morphology, particle size, and

hierarchical structure.[16]

X-ray Photoelectron Spectroscopy (XPS)

A surface-sensitive technique used to determine

the elemental composition and the oxidation

state of nickel (typically Ni²⁺).[16]
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Applications in Research and Development
While not used as active pharmaceutical ingredients, basic nickel carbonates are important

precursor materials and catalysts.

Catalyst and Catalyst Precursor: They are widely used to prepare nickel-based catalysts.[19]

[20] Calcination of basic nickel carbonate produces nickel oxide (NiO), a crucial material in

catalysis.[12] Specific applications include:

Photocatalytic Hydrogen Evolution: Hierarchical nickel carbonate hydroxide has been

shown to act as a photocatalyst for water splitting.[16][21]

Electrocatalysis: Amorphous nickel carbonate and platinum-nickel carbonate hydroxide

hybrids are effective catalysts for urea oxidation and in direct methanol fuel cells,

respectively.[11]

Precursor for Advanced Materials: Basic nickel carbonate is a precursor for synthesizing

other nickel compounds and materials, such as spinel nickel cobaltite (NiCo₂O₄)

nanoparticles for supercapacitors.[20]

Electroplating: It serves as a source of nickel ions and a pH buffer in nickel electroplating

baths.[20]

Toxicology and Safety for Drug Development
Professionals
For professionals in drug development, understanding the toxicological profile of any chemical

is paramount. Nickel and its compounds are associated with significant health risks.

Carcinogenicity: Nickel compounds are classified as known human carcinogens (Group 1) by

the International Agency for Research on Cancer (IARC).[22][23][24] Chronic inhalation

exposure is linked to an increased risk of lung and nasal cancers.[22][25] Metallic nickel is

classified as possibly carcinogenic to humans (Group 2B).[23][24]

Toxicity Profile:
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Inhalation: Acute inhalation can cause respiratory irritation, while chronic exposure may

lead to asthma, lung fibrosis, and rhinitis.[25][26]

Dermal Contact: Nickel is a potent skin sensitizer and a common cause of allergic contact

dermatitis.[24]

Ingestion: Acute ingestion of soluble nickel compounds can lead to gastrointestinal

distress, including nausea and vomiting.[24]

Handling Precautions: Due to their toxicity, all nickel compounds must be handled with

appropriate personal protective equipment (PPE), including gloves, eye protection, and

respiratory protection to avoid dust inhalation. Work should be conducted in well-ventilated

areas or fume hoods.

The carcinogenic potential of nickel compounds means that their use in final drug formulations

is highly unlikely. However, their role as catalysts in the synthesis of active pharmaceutical

ingredients or as precursors for materials in medical devices necessitates strict control over

potential leachables and impurities in the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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